Cas no 73161-37-2 (N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide)

• Product Name: N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide
• CAS No: 73161-37-2
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• MDL: MFCD18207212
• CID: 547918
• PubChem ID: 12568879
• Update Time: 2025-11-05

N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide
• Methanesulfonamide,N-(3-cyano-2-pyridinyl)-N-methyl-
• DTXSID70502869
• 73161-37-2
• PLOJLKHEIDCYRG-UHFFFAOYSA-N
• J-523000
• N-(3-cyano-2-pyridyl)-N-methyl-methanesulfonamide
• A837735
• CS-0367793
• N-(3-cyano-pyridin-2-yl)-N-methyl-methanesulfonamide
• SCHEMBL1230919
• AKOS016008258
• DB-125453

• MDL： MFCD18207212
• Inchi： 1S/C8H9N3O2S/c1-11(14(2,12)13)8-7(6-9)4-3-5-10-8/h3-5H,1-2H3
• InChI Key： PLOJLKHEIDCYRG-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(C#N)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 211.04154771g/mol
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93-96 ºC (ethanol )
• Solubility: Slightly soluble (3.4 g/l) (25 º C),

Additional information on N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide

N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide: A Versatile Compound in Modern Biomedical Research

N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide, with the CAS number 73161-37-2, has emerged as a critical compound in the intersection of medicinal chemistry and biological sciences. This molecule, characterized by its unique structural framework, exhibits multifaceted biological activities that have attracted significant attention from researchers in recent years. The integration of 3-cyanopyridin-2-yl and methylmethanesulfonamide groups creates a molecular scaffold with potential applications in drug discovery, enzyme inhibition, and therapeutic intervention. Recent studies have highlighted its role in modulating signaling pathways and its potential as a lead compound for the development of novel therapeutics.

The 3-cyanopyridin-2-yl moiety, a key functional group in this compound, is known for its ability to interact with various biological targets, including ion channels and receptors. This interaction is pivotal in the modulation of cellular processes, making it a focal point in the design of small-molecule inhibitors. The methylmethanesulfonamide group, on the other hand, contributes to the molecule's solubility and metabolic stability, which are critical factors in drug development. Together, these groups form a hybrid structure that balances reactivity and bioavailability, addressing challenges often encountered in pharmaceutical research.

Recent advancements in computational chemistry have enabled the precise modeling of N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide's interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a selective inhibitor of the PDE4 enzyme, which is implicated in inflammatory diseases. The study utilized molecular docking simulations to predict the binding affinity of the compound, revealing its ability to selectively target the enzyme's active site. This finding underscores the compound's significance in the development of anti-inflammatory therapies.

Furthermore, the compound's application in the field of neuropharmacology has garnered attention due to its potential to modulate neurotransmitter systems. Research published in Neuropharmacology in 2024 highlighted its ability to inhibit the reuptake of serotonin and dopamine, suggesting potential therapeutic applications in mood disorders and neurodegenerative diseases. The structural flexibility of the 3-cyanopyridin-2-yl group allows for fine-tuning of its pharmacological profile, making it a promising candidate for further optimization.

The synthesis of N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide has been the subject of several studies aimed at improving its efficiency and scalability. A 2022 article in Organic & Biomolecular Chemistry described a novel synthetic pathway involving a nucleophilic substitution reaction between 3-cyanopyridin-2-yl derivatives and methylmethanesulfonate. This method not only enhances the yield but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Another area of interest is the compound's role in enzyme inhibition, particularly in the context of metabolic disorders. A 2023 study in Bioorganic & Medicinal Chemistry explored its inhibitory activity against the enzyme acetyl-CoA carboxylase (ACC), which plays a key role in fatty acid synthesis. The results indicated that the compound effectively inhibits ACC activity, suggesting its potential as a therapeutic agent for metabolic syndromes. This finding highlights the compound's versatility in targeting diverse biological pathways.

The pharmacokinetic properties of N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide are also under investigation. Research published in Drug Metabolism and Disposition in 2024 evaluated its metabolic stability in liver microsomes, revealing that the compound exhibits prolonged half-life due to the presence of the methylmethanesulfonamide group. This characteristic is advantageous for drugs requiring extended therapeutic effects, reducing the need for frequent dosing.

In the realm of drug discovery, the compound's structural features have been leveraged to design derivatives with enhanced potency. A 2023 review in Current Medicinal Chemistry discussed the modification of the 3-cyanopyridin-2-yl group to improve binding affinity and selectivity. These modifications, including the introduction of substituents such as fluorine or methyl groups, have shown promising results in preclinical studies, demonstrating the compound's adaptability to different therapeutic needs.

Additionally, the compound's potential in the treatment of infectious diseases has been explored. A 2024 study in Antimicrobial Agents and Chemotherapy investigated its antimicrobial activity against Gram-positive bacteria. The results indicated that the compound effectively disrupts bacterial cell membranes, suggesting its potential as an antimicrobial agent. This application is particularly relevant given the increasing prevalence of antibiotic-resistant strains, highlighting the compound's importance in addressing global health challenges.

The environmental impact of N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide is another area of focus. A 2023 study in Toxicology and Applied Pharmacology evaluated its toxicity in aquatic organisms, emphasizing the need for careful handling during synthesis and disposal. The findings underscore the importance of sustainable practices in the development and use of such compounds, ensuring their safety for both human health and the environment.

Finally, the compound's potential in personalized medicine is being explored through its ability to target specific genetic mutations. Research published in Pharmacogenomics in 2024 indicated that variations in the genes encoding for the enzymes it targets can influence its efficacy. This variability suggests that the compound could be tailored to individual patients, optimizing therapeutic outcomes and minimizing adverse effects. Such applications highlight the compound's role in the future of precision medicine.

In conclusion, N-(3-Cyanopyridin-2-yl)-N-methylmethanesulfonamide represents a promising candidate in the field of pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for the development of novel therapeutics. Ongoing studies continue to uncover its potential in various therapeutic areas, emphasizing the importance of further research and innovation in this field.